
Proper Disposal of n-Octylcyclohexane: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980 Get Quote

Ensuring the safe and environmentally responsible disposal of n-Octylcyclohexane is

paramount in any research setting. This document provides essential procedural guidance for

laboratory personnel, aligning with best practices for chemical waste management.

n-Octylcyclohexane is a combustible liquid that can cause skin, eye, and respiratory irritation.

[1][2] While specific regulations may vary by jurisdiction, it is imperative to treat this chemical as

hazardous waste. Disposal procedures should be consistent with those for flammable organic

solvents with similar hazard profiles. The following step-by-step instructions are designed to

ensure the safe handling and disposal of n-Octylcyclohexane waste in a laboratory

environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

All handling of n-Octylcyclohexane should be performed in a well-ventilated area, preferably

within a chemical fume hood.

Step-by-Step Disposal Protocol
Waste Collection:

Collect all n-Octylcyclohexane waste, including residues and contaminated materials, in

a designated and clearly labeled waste container.
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The container must be made of a material compatible with organic solvents and have a

secure, tight-fitting lid to prevent the release of vapors.

Do not mix n-Octylcyclohexane waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management plan. Incompatible wastes

can lead to dangerous chemical reactions.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "n-
Octylcyclohexane," and any other identifiers required by your institution and local

regulations. The label should also indicate the associated hazards (e.g., "Combustible,"

"Irritant").

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from sources of ignition such as heat, sparks, and open flames.

Ensure the storage area is secure and accessible only to authorized personnel.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

n-Octylcyclohexane waste.

Provide the EHS or contractor with a complete and accurate description of the waste.

Never dispose of n-Octylcyclohexane down the drain or in regular trash.[3] Its properties

suggest it can be harmful to aquatic life.

Quantitative Data for n-Octylcyclohexane
The following table summarizes key quantitative data for n-Octylcyclohexane, providing a

quick reference for safety and handling.
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Property Value

Molecular Formula C14H28[4][5]

Molecular Weight 196.37 g/mol [4][5]

CAS Number 1795-15-9[4][5]

Appearance Clear, colorless liquid[2][4]

Boiling Point 264 °C (507.2 °F)[2][4]

Melting Point -19.69 °C (-3.44 °F)[2][4][6]

Density 0.81 g/cm³[2][4]

Flash Point 105.4 °C (221.7 °F)[6]

Vapor Pressure 0.0158 mmHg at 25 °C[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of n-
Octylcyclohexane.
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Caption: Logical workflow for the safe disposal of n-Octylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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